Cas no 28668-17-9 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-)
28668-17-9 structure
Product Name:7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-
CAS No:28668-17-9
MF:C6H6N4OS
MW:182.203038692474
CID:284273
PubChem ID:4588573
Update Time:2025-04-19
7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-
- 3-methyl-5-sulfanylidene-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
- 3-methyl-5-thioxo-1(2),4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-one
- 3-Methyl-5-thioxo-1,4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-on
- 3-methyl-5-thioxo-1,4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-one
- 3-Methylpyrazolo< 4,3-d> pyrimidin-7-on-5-thion
- AC1NE9BY
- NSC126304
- 28668-17-9
- NSC-126304
- DTXSID30404592
- NSC 126304
- SCHEMBL11842822
-
- Inchi: 1S/C6H6N4OS/c1-2-3-4(10-9-2)5(11)8-6(12)7-3/h1H3,(H,9,10)(H2,7,8,11,12)
- InChI Key: XWHFQVAYGBPYNF-UHFFFAOYSA-N
- SMILES: S=C1NC(C2C(=C(C)NN=2)N1)=O
Computed Properties
- Exact Mass: 182.02638
- Monoisotopic Mass: 182.02623200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 69.81
7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo- Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
28668-17-9 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent